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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Sulfo-cyanine5.5 (Sulfo-Cy5.5)
amine and its applications in fluorescence microscopy. This far-red fluorescent dye is a
valuable tool for labeling biomolecules, offering excellent water solubility and brightness for
high-contrast imaging.

Sulfo-Cy5.5 is an amine-containing dye, which allows for its conjugation to a variety of
molecules. For use in fluorescence microscopy, it is commonly converted to an amine-reactive
form, such as an N-hydroxysuccinimide (NHS) ester, to facilitate the labeling of proteins,
antibodies, and other biomolecules.[1] Its spectral properties in the far-red spectrum minimize
interference from cellular autofluorescence, leading to an improved signal-to-noise ratio in
imaging applications.[2]

Key Features and Applications

Sulfo-Cy5.5 is a water-soluble cyanine dye with four sulfonate groups that enhance its
hydrophilicity, making it ideal for labeling biomolecules in aqueous environments.[3][4][5] Its key
features include high photostability and a high quantum yield, resulting in bright and stable
fluorescent signals.[6]
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Primary applications in fluorescence microscopy include:

o Immunofluorescence (IF): Used to label primary or secondary antibodies for the detection of
specific antigens in immunocytochemistry (ICC) and immunohistochemistry (IHC).

» Bioconjugation: Efficiently labels proteins, antibodies, and nucleic acids for various
bioanalytical assays.[6]

 In Vivo Imaging: Its far-red emission allows for deep tissue imaging with minimal background
noise.[5][6]

Quantitative Data

The spectral and photophysical properties of Sulfo-Cy5.5 are summarized in the table below.

Property Value Reference
Excitation Maximum ~675 nm [6]
Emission Maximum ~694 nm [6]

Molar Extinction Coefficient 211,000 cm—*M—1 [4]
Fluorescence Quantum Yield 0.21 3114171
Recommended Laser Line 633 nm or 647 nm

Good in water, DMF, and

Solubility DMSO

Experimental Protocols

Here we provide detailed protocols for the conjugation of Sulfo-Cy5.5 NHS ester to antibodies
and a general protocol for immunofluorescence staining of cultured cells.

Protocol 1: Antibody Labeling with Sulfo-Cy5.5 NHS
Ester

This protocol describes the conjugation of an amine-reactive Sulfo-Cy5.5 NHS ester to a
primary or secondary antibody.
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Materials:

Antibody to be labeled (in an amine-free buffer like PBS)

Sulfo-Cy5.5 NHS ester

Anhydrous Dimethyl Sulfoxide (DMSO)

1 M Sodium Bicarbonate (pH 8.5-9.0)

Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Spin desalting column (e.g., Sephadex G-25)

Microcentrifuge tubes

Procedure:

e Antibody Preparation:

o Dissolve the antibody in PBS at a concentration of 2-10 mg/mL for optimal labeling.

o Adjust the pH of the antibody solution to 8.5 + 0.5 using 1 M sodium bicarbonate. This is
crucial for the reaction with the NHS ester.

e Dye Preparation:

o Immediately before use, dissolve the Sulfo-Cy5.5 NHS ester in anhydrous DMSO to a
concentration of 10 mg/mL.

e Conjugation Reaction:

o A starting molar ratio of 10:1 (dye:antibody) is recommended. The optimal ratio may need
to be determined empirically (e.g., testing 5:1, 15:1, and 20:1).

o Slowly add the calculated volume of the Sulfo-Cy5.5 NHS ester solution to the antibody
solution while gently vortexing.
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o Incubate the reaction mixture for 60 minutes at room temperature in the dark with gentle
rotation.

 Purification of the Conjugate:

o

Prepare a spin desalting column according to the manufacturer's instructions.

Load the reaction mixture onto the column.

[e]

o

Centrifuge the column to separate the labeled antibody from the unconjugated dye.

Collect the eluate containing the purified Sulfo-Cy5.5 labeled antibody.

[¢]

e Storage:

o Store the labeled antibody at 4°C, protected from light. For long-term storage, add a
cryoprotectant like glycerol and store at -20°C.

Preparation

( Sulfo-Cy5.5 NHS Ester )—»( Dissolve in DMSO ) Conjugation
\ |/ Mix Antibody and Dye Incubate 1 hr at RT Spin Desalting Column Purified Labeled Antibod!
{_ (Molar Ratio 10:1) (in the dark) | P! 9 y

Antibody in Adjust pH to 8.5-9.0
Amine-Free Buffer (Sodium Bicarbonate)

Purification

Click to download full resolution via product page

Caption: Workflow for labeling an antibody with Sulfo-Cy5.5 NHS ester.

Protocol 2: Immunocytochemistry (ICC) with Sulfo-Cy5.5
Labeled Secondary Antibody

This protocol provides a general workflow for the immunofluorescent staining of adherent
cultured cells.
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Materials:
e Cultured cells on coverslips
e 4% Paraformaldehyde in PBS (for fixation)
e 0.1-0.5% Triton X-100 in PBS (for permeabilization)
» Blocking Buffer (e.g., 5% Normal Goat Serum or BSA in PBS)
e Primary Antibody (specific to the target antigen)
o Sulfo-Cy5.5 Labeled Secondary Antibody (specific to the primary antibody host species)
e PBS
e Antifade mounting medium
» Fluorescence microscope with appropriate filter sets for Cy5.5
Procedure:
» Cell Fixation:
o Wash cells grown on coverslips three times with PBS.
o Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.
o Wash the cells three times with PBS for 5 minutes each.
o Permeabilization (for intracellular antigens):

o Incubate the fixed cells with 0.1-0.5% Triton X-100 in PBS for 10-15 minutes at room
temperature.

o Wash the cells three times with PBS for 5 minutes each.

e Blocking:
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o Incubate the cells with Blocking Buffer for 1 hour at room temperature to block non-specific
antibody binding.

e Primary Antibody Incubation:

o Dilute the primary antibody to its optimal concentration in the Blocking Buffer.

o Incubate the cells with the diluted primary antibody for 1 hour at room temperature or
overnight at 4°C in a humidified chamber.

o Wash the cells three times with PBS for 5 minutes each.
e Secondary Antibody Incubation:

o Dilute the Sulfo-Cy5.5 labeled secondary antibody in the Blocking Buffer. Protect the
antibody from light from this point forward.

o Incubate the cells with the diluted secondary antibody for 1 hour at room temperature in
the dark.

o Wash the cells three times with PBS for 5 minutes each in the dark.
e Mounting and Imaging:
o Mount the coverslips onto microscope slides using an antifade mounting medium.

o Visualize the fluorescence using a microscope equipped with a filter set appropriate for
Sulfo-Cy5.5 (Excitation: ~650 nm, Emission: ~700 nm).[2]
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Caption: General workflow for immunocytochemistry using a Sulfo-Cy5.5 labeled secondary

antibody.
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Troubleshooting

High background or weak signal can be common issues in immunofluorescence. Here are
some troubleshooting tips:

Issue Possible Cause Suggested Solution

- Increase blocking time or try

o ) a different blocking agent.-
- Insufficient blocking- i )
) Titrate the secondary antibody
Secondary antibody ] )
) ) i to find the optimal
High Background concentration too high- Non- )
S concentration.- Ensure the
specific binding of the ] )
) secondary antibody is cross-
secondary antibody ) )
adsorbed against the species

of the sample.

- Use a positive control to
validate the primary antibody.-

- Primary antibody not Consider a signal amplification
Weak or No Signal effective- Low antigen method.- Use an antifade
expression- Photobleaching mounting medium and

minimize exposure to
excitation light.

For far-red dyes like Sulfo-Cy5.5, it is important to use a camera that is sensitive in the near-
infrared range, as the signal may not be visible by eye through the microscope eyepiece.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Sulfo-cyanine5.5 Amine: Application Notes and
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notes-and-protocols-for-fluorescence-microscopy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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